3-Cyclopropoxy-2-fluoro-5-iodopyridine

• Molecular Formula: C8H7FINO
• Molecular Weight: 279.05 g/mol
• IUPAC Name: 3-cyclopropyloxy-2-fluoro-5-iodopyridine
• InChI: InChI=1S/C8H7FINO/c9-8-7(12-6-1-2-6)3-5(10)4-11-8/h3-4,6H,1-2H2
• InChI Key: DNPBPYBMEGRLJJ-UHFFFAOYSA-N
• Canonical SMILES: C1CC1OC2=C(N=CC(=C2)I)F

Description

3-Cyclopropoxy-2-fluoro-5-iodopyridine is a halogenated pyridine derivative featuring a cyclopropoxy substituent at position 3, fluorine at position 2, and iodine at position 3. Its structure combines steric and electronic effects from the cyclopropoxy group (ring strain, electron-donating properties) and halogens (electron-withdrawing effects).

Preparation Methods

The synthesis of 3-Cyclopropoxy-2-fluoro-5-iodopyridine involves several steps. One common method includes the fluorination of pyridine derivatives. For instance, 3-Bromo-2-nitropyridine can react with Bu4N+F− in DMF at 20°C to form 2-fluoro-3-bromopyridine . The cyclopropoxy group can be introduced through nucleophilic substitution reactions, and the iodination can be achieved using iodine or iodinating agents under specific conditions . Industrial production methods often involve optimizing these reactions for higher yields and purity.

Chemical Reactions Analysis

3-Cyclopropoxy-2-fluoro-5-iodopyridine undergoes various chemical reactions, including:

Substitution Reactions: The compound can participate in nucleophilic substitution reactions due to the presence of the iodine atom, which is a good leaving group.

Oxidation and Reduction: The compound can be oxidized or reduced under specific conditions, altering its chemical structure and properties.

Coupling Reactions: It can undergo coupling reactions, such as Suzuki or Heck coupling, to form more complex molecules.

Common reagents used in these reactions include palladium catalysts, bases like potassium carbonate, and solvents like DMF or DMSO. Major products formed from these reactions depend on the specific conditions and reagents used.

Scientific Research Applications

3-Cyclopropoxy-2-fluoro-5-iodopyridine has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex fluorinated compounds.

Biology: The compound’s unique properties make it useful in studying biological systems and interactions.

Medicine: Fluorinated pyridines are often explored for their potential therapeutic properties, including as imaging agents for radiotherapy.

Industry: The compound is used in the development of new materials and agrochemicals due to its stability and reactivity.

Mechanism of Action

The mechanism of action of 3-Cyclopropoxy-2-fluoro-5-iodopyridine involves its interaction with molecular targets through its electron-withdrawing fluorine and iodine substituents. These interactions can affect various pathways, including enzymatic activities and receptor binding, leading to its observed effects in biological systems .

Comparison with Similar Compounds

Structural and Substituent Analysis

Table 1: Substituent and Molecular Comparison

Compound Name	Substituents	Positions	Halogens	Cycloalkoxy Group	Similarity Score (vs. Target)	Key Properties/Inferences
3-Cyclopropoxy-2-fluoro-5-iodopyridine	Cyclopropoxy, F, I	3, 2, 5	F, I	Cyclopropoxy	Reference	High steric strain, mixed electronic effects
5-Cyclopropyl-2-fluoropyridine	Cyclopropyl, F	5, 2	F	None	0.81	Reduced steric bulk; lacks iodine’s polarizability
3-Allyl-2-fluoro-4-iodopyridine	Allyl, F, I	3, 2, 4	F, I	None	0.72	Iodine at position 4; allyl group increases flexibility
2-Fluoro-3-(hydroxymethyl)pyridine	Hydroxymethyl, F	2, 3	F	None	0.71	Polar hydroxymethyl enhances solubility
4-Cyclobutoxy-3,5-difluorobenzoic acid	Cyclobutoxy, F (x2)	4, 3, 5	F (x2)	Cyclobutoxy	N/A	Larger cyclobutoxy ring; benzoic acid adds acidity

Key Differences and Implications

Cycloalkoxy Group Effects: The cyclopropoxy group in the target compound introduces significant ring strain compared to cyclobutoxy (e.g., 4-Cyclobutoxy-3,5-difluorobenzoic acid ). This strain may enhance reactivity in nucleophilic substitutions or catalytic processes.

Halogen Positioning and Type: The iodine at position 5 in the target compound contributes to higher molecular weight (vs. Its polarizability could enhance van der Waals interactions in protein binding . Fluorine at position 2 is conserved across analogs (e.g., 5-Cyclopropyl-2-fluoropyridine ), suggesting its role in modulating electronic effects (e.g., lowering pKa of the pyridine nitrogen).

Functional Group Variations: Analogs like 2-Fluoro-3-(hydroxymethyl)pyridine replace iodine with a polar hydroxymethyl group, improving aqueous solubility but reducing lipophilicity.

Electronic and Steric Considerations

• Electron-Withdrawing Effects : The combined presence of fluorine and iodine creates a strong electron-deficient pyridine ring, favoring electrophilic substitutions at electron-rich positions.
• Steric Hindrance : The cyclopropoxy group at C3 may hinder access to the pyridine ring’s nitrogen, impacting coordination chemistry or enzymatic interactions.